Cas no 433969-01-8 (4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one)

4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one structure
433969-01-8 structure
Product name:4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
CAS No:433969-01-8
MF:C17H20N2O2S
MW:316.417902946472
CID:4524705
PubChem ID:4638203

4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2-methoxyphenyl)-7,7-dimethyl-2-thioxo-2,3,4,6,7,8-hexahydroquinazolin-5(1H)-one
    • 5(1H)-Quinazolinone, 2,3,4,6,7,8-hexahydro-4-(2-methoxyphenyl)-7,7-dimethyl-2-thioxo-
    • 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
    • 433969-01-8
    • SR-01000120543
    • SR-01000120543-1
    • F0581-0589
    • 4-(2-methoxyphenyl)-7,7-dimethyl-2-thioxo-1,2,3,4,7,8-hexahydroquinazolin-5(6H)-one
    • 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-3,4,6,8-tetrahydro-1H-quinazolin-5-one
    • AKOS024585357
    • Inchi: InChI=1S/C17H20N2O2S/c1-17(2)8-11-14(12(20)9-17)15(19-16(22)18-11)10-6-4-5-7-13(10)21-3/h4-7,15H,8-9H2,1-3H3,(H2,18,19,22)
    • InChI Key: RHKOURQYSNZCGE-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 316.12454906Da
  • Monoisotopic Mass: 316.12454906Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 82.5Ų

4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0581-0589-2mg
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
433969-01-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0581-0589-5μmol
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
433969-01-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0581-0589-25mg
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
433969-01-8 90%+
25mg
$109.0 2023-05-17
Life Chemicals
F0581-0589-1mg
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
433969-01-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0581-0589-10mg
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
433969-01-8 90%+
10mg
$79.0 2023-05-17
Life Chemicals
F0581-0589-20μmol
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
433969-01-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0581-0589-4mg
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
433969-01-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0581-0589-5mg
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
433969-01-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0581-0589-10μmol
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
433969-01-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0581-0589-20mg
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
433969-01-8 90%+
20mg
$99.0 2023-05-17

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